Hexasodium diorthosilicate

Specification

• CAS No.: 15593-82-5
• Molecular Formula: Na6O7Si2
• Molecular Weight: 306.1 g/mol
• IUPAC Name: hexasodium;trioxido(trioxidosilyloxy)silane
• Standard InChI: InChI=1S/6Na.O7Si2/c;;;;;;1-8(2,3)7-9(4,5)6/q6*+1;-6
• Standard InChI Key: PMYUVOOOQDGQNW-UHFFFAOYSA-N
• SMILES: [O-][Si]([O-])([O-])O[Si]([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: [O-][Si]([O-])([O-])O[Si]([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Introduction

Chemical Identity and Basic Properties

Hexasodium diorthosilicate is a sodium salt of pyrosilicic acid with the chemical formula Na₆Si₂O₇. It represents an important member of the silicate family, characterized by its unique molecular structure and physicochemical properties. The compound is formally derived from the unstable pyrosilicic acid (H₆Si₂O₇) where all six hydrogen atoms are replaced by sodium ions.

The chemical is well-documented in various databases and reference materials with consistent identification parameters as shown in Table 1.

Table 1: Key Identifiers and Properties of Hexasodium Diorthosilicate

Parameter	Value
Common Name	Sodium pyrosilicate
IUPAC Name	Hexasodium;trioxido(trioxidosilyloxy)silane
CAS Number	15593-82-5
Molecular Formula	Na₆O₇Si₂
Molecular Weight	306.10 g/mol
European Community (EC) Number	239-671-1
UNII	VNJ6H8MB6Z
DSSTox Substance ID	DTXSID00935328
PubChem CID	61803

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Chemical Structure Representation

The compound's molecular structure can be represented through various chemical notation systems, which are essential for database indexing and computational chemistry applications.

Table 2: Structural Notations for Hexasodium Diorthosilicate

Notation Type	Representation
SMILES	[O-]Si([O-])OSi([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
InChI	InChI=1S/6Na.O7Si2/c;;;;;;1-8(2,3)7-9(4,5)6/q6*+1;-6
InChIKey	PMYUVOOOQDGQNW-UHFFFAOYSA-N

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Crystal Structure and Physical Properties

The crystal structure of hexasodium diorthosilicate provides significant insights into its physical properties and potential applications. Unlike many simpler inorganic compounds, its structure exhibits considerable complexity.

Crystallographic Data

Hexasodium diorthosilicate exhibits a triclinic crystal structure with space group P1. The detailed crystallographic parameters reveal the complex three-dimensional arrangement of atoms within the crystal lattice.

Table 3: Crystallographic Parameters of Hexasodium Diorthosilicate

Parameter	Value
Crystal System	Triclinic
Space Group	P1
Unit Cell Dimensions	a = 5.8007(8) Å
	b = 11.5811(15) Å
	c = 23.157(3) Å
Unit Cell Angles	α = 89.709(10)°
	β = 88.915(11)°
	γ = 89.004(11)°
Cell Volume	V = 1555.1(4) ų
Z (formula units per cell)	8
Calculated Density	2.615 g·cm⁻³
Absorption Coefficient	μ(Mo-Kα) = 7.94 cm⁻¹

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Structural Arrangement

The structural arrangement of hexasodium diorthosilicate exhibits several notable features. The Si₂O₇⁶⁻ anions form distinct layers parallel to the (100) plane. The sodium cations occupy 24 distinct crystallographic positions within the structure, each coordinated by 4 to 6 neighboring oxygen atoms. Some of the 4-coordinated sodium atoms form parallel columns of edge-sharing NaO₄ tetrahedra, creating tunnels that house the remaining sodium cations.

An interesting feature of this compound is the microscopic twinning that occurs within the crystal structure, simulating a larger monoclinic C-centered lattice with a volume of approximately 6220 ų and 32 formula units per cell.

Chemical Relationships and Related Compounds

Hexasodium diorthosilicate belongs to a broader family of silicate compounds, with specific relationships to other sodium silicates.

Related Compounds

The compound is related to several other sodium silicates with different Si:Na ratios and structural features. Understanding these relationships helps position hexasodium diorthosilicate within the broader context of silicate chemistry.

Table 4: Related Sodium Silicate Compounds

Compound Name	Formula	Relationship to Hexasodium Diorthosilicate
Sodium metasilicate	Na₂SiO₃	Simpler sodium silicate with different Si:Na ratio
Sodium orthosilicate	Na₄SiO₄	Another sodium silicate with different Si:Na ratio
Disodium disilicate	Na₂Si₂O₅	Relates to parent CAS number 1344-09-8

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Structural Classification

As a pyrosilicate, hexasodium diorthosilicate contains the Si₂O₇⁶⁻ anion, which consists of two silicon tetrahedra sharing one oxygen atom. This structural unit distinguishes pyrosilicates from other silicate classes such as orthosilicates (isolated SiO₄⁴⁻ tetrahedra), metasilicates (chains of SiO₃²⁻ units), and more complex silicate structures.

Research Trends and Future Directions

• Dental materials research: Studies investigating sodium silicate solutions for improving bond strength in dental applications suggest a potentially valuable research direction for hexasodium diorthosilicate.

• Environmental applications: Research into sodium silicates for wastewater treatment could potentially include investigating the specific properties of hexasodium diorthosilicate in this context.

• Medical applications: The demonstrated anti-venom properties of sodium silicate complexes suggest potential therapeutic applications that could be further explored.